Cas no 1573000-28-8 ((S)-1-(1,1'-Biphenyl-4-yl)-3-chloropropan-2-ol)

(S)-1-(1,1'-Biphenyl-4-yl)-3-chloropropan-2-ol is a chiral intermediate of interest in pharmaceutical and fine chemical synthesis. Its biphenyl moiety and chloropropanol structure make it a versatile building block for constructing complex molecules, particularly in the development of bioactive compounds. The (S)-enantiomer offers stereochemical precision, which is critical for applications requiring high enantiopurity, such as asymmetric synthesis or drug development. The presence of both hydroxyl and chloro functional groups allows for further derivatization, enhancing its utility in multi-step synthetic routes. This compound is typically handled under controlled conditions due to its reactivity, ensuring optimal performance in specialized reactions.
(S)-1-(1,1'-Biphenyl-4-yl)-3-chloropropan-2-ol structure
1573000-28-8 structure
Product Name:(S)-1-(1,1'-Biphenyl-4-yl)-3-chloropropan-2-ol
CAS No:1573000-28-8
MF:C15H15ClO
MW:246.732003450394
MDL:MFCD30537228
CID:4610073
PubChem ID:73388598
Update Time:2025-05-28

(S)-1-(1,1'-Biphenyl-4-yl)-3-chloropropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-ethanol, α-(chloromethyl)-, (αS)-
    • 1-([1,1'-BIPHENYL]-4-YL)-3-CHLOROPROPAN-2-OL
    • 1-Chloro-3-(4-phenylphenyl)propan-2-ol
    • [1,1'-Biphenyl]-4-ethanol,α-(chloromethyl)-,(αS)-
    • YMC00028
    • [1,1'-Biphenyl]-4-ethanol, alpha-(chloromethyl)-, (alphaS)-
    • SCHEMBL15517655
    • CS-15078
    • (S)-1-([1,1'-biphenyl]-4-yl)-3-chloropropan-2-ol
    • AKOS037650621
    • [1,1'-Biphenyl]-4-ethanol,
    • AS)-
    • (2S)-1-chloro-3-(4-phenylphenyl)propan-2-ol
    • DB-420246
    • 1573000-28-8
    • CS-M3557
    • A-(chloromethyl)-, (
    • SFHXNWGGDWFBBR-HNNXBMFYSA-N
    • (S)-1-(1,1'-Biphenyl-4-yl)-3-chloropropan-2-ol
    • MDL: MFCD30537228
    • Inchi: 1S/C15H15ClO/c16-11-15(17)10-12-6-8-14(9-7-12)13-4-2-1-3-5-13/h1-9,15,17H,10-11H2
    • InChI Key: SFHXNWGGDWFBBR-UHFFFAOYSA-N
    • SMILES: ClCC(CC1C=CC(C2C=CC=CC=2)=CC=1)O

Computed Properties

  • Exact Mass: 246.0811428g/mol
  • Monoisotopic Mass: 246.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 3.8

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(S)-1-(1,1'-Biphenyl-4-yl)-3-chloropropan-2-ol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1573000-28-8)(S)-1 - ([1,1'-联苯] -4-基)-3-氯丙-2-醇
Order Number:LE26056360
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:54
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1573000-28-8)(S)-1 - ([1,1'-联苯] -4-基)-3-氯丙-2-醇
LE26056360
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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